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Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in overcoming the

logistical challenges of conducting research in Kyrgyzstan.

Troubleshooting Guides & FAQs
Category 1: Customs Clearance for Research Equipment
and Materials
Question: What are the most common reasons for customs delays when importing research

equipment into Kyrgyzstan, and how can I avoid them?

Answer: The most frequent cause of customs delays is incomplete or inaccurate

documentation.[1][2][3] To mitigate this, ensure meticulous preparation of all required

paperwork.

Troubleshooting Steps:
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Verify Documentation: Double-check that all information on the commercial invoice, packing

list, and bill of lading/air waybill is consistent.[4] Discrepancies are a major red flag for

customs officials.

Accurate Goods Description: Provide a detailed and specific description of each item. Vague

descriptions can lead to inspections and delays.

Correct HS Codes: Use the correct Harmonized System (HS) codes for all equipment and

materials. Incorrect classification is a common reason for shipments being held.[2]

Translation: Ensure all necessary documents, such as invoices and certificates, are

translated into Russian by a certified translator.[5]

Engage a Customs Broker: It is highly recommended to work with a local, certified customs

broker who is experienced with the regulations of the Eurasian Economic Union (EAEU) and

Kyrgyzstan.[5][6] They can help ensure all paperwork is in order before the shipment arrives.

Question: What documents are required to import scientific equipment into Kyrgyzstan?

Answer: A standard set of documents is required for the successful importation of goods. As

Kyrgyzstan is a member of the Eurasian Economic Union (EAEU), its import requirements are

aligned with the EAEU Customs Code.[7][8]

Required Documentation:

Contract: A contract between the sending entity and the local receiving partner.[8]

Commercial Invoice: Must be accurate and detailed.[8]

Certificate of Origin: From the country of export.[8]

Bill of Lading / Air Waybill

Packing List

Power of Attorney: For the individual or broker handling the customs clearance.[5]
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Additional Documents for the Local Partner: The receiving party in Kyrgyzstan may need to

have notarized copies of their company charter, tax identification number, and certificates of

registration.[8]

Question: Are there specific permits needed for importing biological samples or chemicals?

Answer: Yes, the import of biological materials requires special permission. The Ministry of

Health of the Kyrgyz Republic is the authority responsible for issuing permits for the import and

export of human organs and tissues, blood and its components, and human biological samples.

[9] For pathogenic biological agents, a license will be required under the forthcoming Law on

Biological Safety.[10] For certain chemicals, additional certifications may be necessary.

Category 2: Transportation and In-Country Logistics
Question: What is the most effective way to transport research materials to a remote field site

in Kyrgyzstan?

Answer: Due to Kyrgyzstan's mountainous terrain and the limited reach of the national railway,

private transportation is the most reliable option for reaching remote areas.[11][12]

Transportation Options:

Hiring a Private Driver: This offers the most flexibility and is a common practice for accessing

less-visited regions.[11] Arrangements can be made online, through agencies, or at bus

terminals.

Marshrutkas (Shared Minibuses): These are the primary form of public transport between

cities and towns but may not service very remote or rural locations.[13]

Rental Vehicles: Several car rental services are available in major cities like Bishkek.[14] An

international driving permit or a certified Russian translation of your national license is

required.[15]

Challenges to Consider:

Road Conditions: Roads can be in poor condition, especially in rural areas, and are often not

plowed in winter.[12]
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Weather: Winter travel can be nearly impossible in high-altitude regions due to snow and

avalanches.[12]

Fuel Availability: Gas stations are less common outside of major cities like Bishkek and Osh.

[12]

Category 3: Regulatory and Ethical Approvals
Question: How do I navigate the research ethics approval process in Kyrgyzstan?

Answer: The research ethics landscape in Kyrgyzstan involves several key bodies, and the

process can be influenced by local cultural values that emphasize family and community.[16]

Key Ethics Bodies:

Ministry of Health Bioethics Committee: Plays a central role in the national research ethics

review system, particularly for biomedical research.[16][17]

Institutional Review Boards (IRBs): Universities and research institutions have their own

IRBs. For example, the American University of Central Asia (AUCA) has a well-established

IRB for reviewing research involving human subjects, including social science research.[18]

[19]

General Guidance:

Identify the Appropriate Body: For clinical or biomedical research, the Ministry of Health's

committee is crucial. For university-affiliated or social science research, the relevant

institution's IRB is the primary point of contact.[16][18]

Informed Consent: The process of obtaining informed consent should be culturally sensitive.

Decision-making can be influenced by family and community, a factor that should be

considered in the research protocol.

Early Submission: Obtaining IRB approval can be a lengthy process involving numerous

documents. It is essential to start the submission process well in advance of your planned

research activities.[20]
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Local Collaboration: Partnering with a local research institution can be invaluable for

navigating the nuances of the ethical review process.

Quantitative Data Summary
Metric Value/Timeframe Source(s)

VAT (Value Added Tax) 12% [21][22]

Tax & Duty Threshold €1000 [21][22]

Import Duties (Sample

Categories)

Computers & Laptops: 20%

Cameras: 20% Health &

Beauty: 20% Jewelry: 6%

[21][22]

Average Customs Clearance

(Air Freight)

Typically under 24 hours to 2

days, but can extend to

several days if issues arise.

[23][24][25]

Average Customs Clearance

(Sea Freight)

2-4 days, subject to port

congestion.
[23]

Customs Fees (Non-

Diplomatic Shipments)

0.15% of CIF value + $0.15/kg

for surface/air shipments.
[26]

Experimental Workflows and Logical Relationships
Below are visualizations of key logistical processes for conducting research in Kyrgyzstan.
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Phase 1: Pre-Shipment

Phase 2: Permitting (If Applicable)

Phase 3: Shipment & Clearance

Identify Equipment & HS Codes Engage Local Customs Broker Prepare Documents (Invoice, Packing List, CoO) Obtain Russian Translations

Ship to Kyrgyzstan (Air/Land)

Biological Samples?

Apply to Ministry of Health for Import Permit

Yes

Pathogenic Agents?

No

Obtain License (per BioSafety Law)
Yes

Broker Submits Customs Declaration

No

Customs Review & Inspection Duties & Taxes Paid Goods Released

Click to download full resolution via product page

Importing Scientific Equipment & Biologicals Workflow
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Is your research affiliated with a Kyrgyz Institution?

Submit proposal to that Institution's IRB (e.g., AUCA).

Yes

Is your research biomedical or clinical?

No

Obtain Final Approval

Primary review by Ministry of Health Bioethics Committee.

Yes

Does your research involve human subjects (non-biomedical)?

No

Consult with Ministry of Health and/or a local partner institution to identify appropriate review body.

Yes

Click to download full resolution via product page

Navigating Research Ethics Approval in Kyrgyzstan

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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